Cas no 422528-41-4 (N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide)

• Product Name: N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• CAS No: 422528-41-4
• MF: C₁₇H₁₃Cl₂N₃O₂S
• MW: 394.275020360947
• CID: 6057086
• Update Time: 2025-07-17

N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide
• 3(2H)-Quinazolineacetamide, N-[(3,4-dichlorophenyl)methyl]-1,4-dihydro-4-oxo-2-thioxo-

• Inchi： 1S/C17H13Cl2N3O2S/c18-12-6-5-10(7-13(12)19)8-20-15(23)9-22-16(24)11-3-1-2-4-14(11)21-17(22)25/h1-7H,8-9H2,(H,20,23)(H,21,25)
• InChI Key： PHQNSKVYWRTSFI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC(NCC2=CC=C(Cl)C(Cl)=C2)=O)C1=S

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 10.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide

Comprehensive Analysis of N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide (CAS 422528-41-4)

The compound N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide (CAS 422528-41-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique tetrahydroquinazoline core and sulfanylidene functional group make it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide has surged due to their versatility in medicinal chemistry. This compound's dichlorophenyl moiety enhances its lipophilicity, which is crucial for improving membrane permeability in drug delivery systems. Additionally, its acetamide linkage provides stability, making it a viable scaffold for further derivatization.

The synthesis of CAS 422528-41-4 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes to produce this compound with minimal environmental impact.

One of the most frequently asked questions about N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide is its potential therapeutic applications. Preliminary studies suggest it may exhibit anti-inflammatory and antioxidant properties, aligning with the current trend of targeting oxidative stress-related diseases. Its quinazoline backbone is analogous to several FDA-approved drugs, further highlighting its pharmacological relevance.

From an industrial perspective, CAS 422528-41-4 is being investigated for its role in agrochemical formulations. Its structural features, such as the sulfanylidene group, could contribute to the development of next-generation crop protection agents. This aligns with the global push for sustainable agriculture and reduced reliance on traditional pesticides.

In conclusion, N-(3,4-dichlorophenyl)methyl-2-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)acetamide represents a fascinating area of research with broad implications across multiple disciplines. Its unique chemical profile and potential applications make it a compound worth watching in the coming years.